Pyrimidine ribonucleoside polyphosphates are a class of nucleotide analogs that incorporate the pyrimidine base, specifically thymine or uracil, into their structure. These compounds possess multiple phosphate groups attached to the sugar moiety, which can enhance their stability and potential for therapeutic applications. Pyrimidine ribonucleoside polyphosphates are of significant interest in biomedical research due to their role as antiviral agents against RNA viruses, particularly hepatitis B virus (HBV) and herpes simplex virus (HSV). Their structure allows for the inhibition of viral DNA polymerase, thereby preventing viral replication. Furthermore, these analogs exhibit selective toxicity towards infected cells, minimizing damage to healthy cells. Ongoing research focuses on optimizing their antiviral efficacy while reducing potential side effects, making them promising candidates in the development of new antiviral therapies.